17-beta-Hydroxy Exemestane Epoxide
17-beta-Hydroxy Exemestane Epoxide
A derivative of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma.
Brand Name:
Vulcanchem
CAS No.:
1331732-05-8
VCID:
VC0193410
InChI:
InChI=1S/C20H26O3/c1-18-7-5-12(21)9-16(18)20(11-23-20)10-13-14-3-4-17(22)19(14,2)8-6-15(13)18/h5,7,9,13-15,17,22H,3-4,6,8,10-11H2,1-2H3/t13-,14-,15-,17-,18+,19-,20?/m0/s1
SMILES:
CC12CCC3C(C1CCC2O)CC4(CO4)C5=CC(=O)C=CC35C
Molecular Formula:
C20H26O3
Molecular Weight:
314.43
17-beta-Hydroxy Exemestane Epoxide
CAS No.: 1331732-05-8
Impurities
VCID: VC0193410
Molecular Formula: C20H26O3
Molecular Weight: 314.43
Purity: > 95%
CAS No. | 1331732-05-8 |
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Product Name | 17-beta-Hydroxy Exemestane Epoxide |
Molecular Formula | C20H26O3 |
Molecular Weight | 314.43 |
IUPAC Name | (8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethylspiro[8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthrene-6,2'-oxirane]-3-one |
Standard InChI | InChI=1S/C20H26O3/c1-18-7-5-12(21)9-16(18)20(11-23-20)10-13-14-3-4-17(22)19(14,2)8-6-15(13)18/h5,7,9,13-15,17,22H,3-4,6,8,10-11H2,1-2H3/t13-,14-,15-,17-,18+,19-,20?/m0/s1 |
SMILES | CC12CCC3C(C1CCC2O)CC4(CO4)C5=CC(=O)C=CC35C |
Appearance | Off-White to Pale Yellow Solid |
Melting Point | >130 °C |
Description | A derivative of Exemestane. Exemestaneis a third generation, irreversible steroidal aromatase inhibitor that induces aromatase degradation leading to a decrease in estrogen levels in plasma. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 6-Oxirane Boldenone; (6α,17β)- 17-Hydroxyspiro[androsta-1,4-diene-6,2’-oxiran]-3-one; 17β-Hydroxy-6α-spiro[androsta-1,4-diene-6,2’-oxiran]-3-one; |
PubChem Compound | 71751358 |
Last Modified | Nov 11 2021 |
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